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Compound of Interest

Compound Name: 2-Deoxyglucose

CAS No.: 61-58-5

Cat. No.: B1219389

Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for the use of 2-Deoxyglucose (2-DG), a glucose analog widely used in biomedical

research. Adherence to these protocols is critical for ensuring personal safety, experimental

integrity, and regulatory compliance.

Immediate Safety and Personal Protective
Equipment (PPE)
While 2-Deoxyglucose is not classified as a hazardous substance by all regulatory bodies, it is

prudent to handle it with care, minimizing exposure.[1] Some safety data sheets (SDS) indicate

that it can be harmful if swallowed and may cause skin and eye irritation.[2] Therefore, the

following personal protective equipment is recommended.

Table 1: Recommended Personal Protective Equipment for Handling 2-Deoxyglucose
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PPE Category
Recommended
Equipment

Specifications Purpose

Eye and Face

Protection

Safety glasses or

goggles

ANSI Z87.1 compliant,

with side shields.

Protects eyes from

splashes and airborne

particles.[2]

Hand Protection
Chemical-resistant

gloves

Nitrile rubber gloves

are suitable.[3]

Provides a barrier

against skin contact.

Body Protection Laboratory coat
Standard lab coat to

prevent skin contact.

Protects skin and

personal clothing from

spills.[2]

Respiratory Protection Particulate respirator

Necessary when

handling the solid

form, especially if dust

is generated.

Prevents inhalation of

airborne particles.[3]

Health and Safety Information
Specific occupational exposure limits (OELs) for 2-Deoxyglucose have not been established

by major regulatory agencies such as OSHA, NIOSH, or ACGIH.[3][4][5] The absence of these

specific limits underscores the importance of adhering to good laboratory practices and

minimizing exposure. The available acute toxicity data is summarized below.

Table 2: Acute Toxicity Data for 2-Deoxyglucose

Test Animal
Route of
Administration

LD50 (Lethal Dose,
50%)

Reference

Mice Oral (p.o.) >8000 mg/kg [2][6]

Rats Oral (p.o.) >8000 mg/kg [2][6]

Mice Intravenous (i.v.) 8000 mg/kg [2][6]
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A systematic approach to handling 2-Deoxyglucose is essential to minimize risk and ensure

the integrity of your experiments.

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood, especially when working with the powdered form to avoid dust generation.[7]

Locate the nearest safety shower and eye wash station.

Weighing and Solution Preparation: When weighing the solid compound, do so carefully to

minimize the creation of airborne dust. When preparing solutions, add the solid to the liquid

to reduce the risk of splashing. 2-Deoxy-D-Glucose is soluble in water, as well as organic

solvents like DMSO and dimethyl formamide.[1]

Use in Experiments: When using 2-DG in cell culture or animal studies, handle all solutions

and treated materials with the same level of precaution as the stock compound.

Post-Handling: After handling, wash your hands thoroughly with soap and water.[2]

Decontaminate all work surfaces and equipment.

Experimental Protocol: Cellular Glucose Uptake
Assay
2-Deoxyglucose is commonly used to measure glucose uptake in cells. A typical experimental

workflow involves the following steps:

Cell Culture: Plate and grow cells to the desired confluence.

Treatment: Treat the cells with varying concentrations of 2-DG for a specified period.

Lysis: Lyse the cells to release the intracellular contents.

Detection: Quantify the amount of 2-DG taken up by the cells using a suitable assay, such as

a colorimetric or radioactive method.[8]

Data Analysis: Analyze the data to determine the rate of glucose uptake.[9]
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Proper disposal of 2-Deoxyglucose and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Table 3: Disposal Guidelines for 2-Deoxyglucose

Waste Type Disposal Procedure

Unused Solid 2-DG

Treat as chemical waste. Place in a clearly

labeled, sealed, and chemically compatible

container for disposal by a licensed professional

waste disposal service.[10]

Aqueous Solutions

Do not dispose of down the drain.[11][12]

Collect in a sealed, leak-proof container that is

clearly labeled for chemical waste disposal.

Contaminated Labware (e.g., pipette tips, tubes,

gloves)

Place all contaminated disposable labware into

a designated, clearly labeled hazardous waste

container.[1]

The following diagram illustrates the general workflow for the safe handling and disposal of 2-
Deoxyglucose.

// Node styles node [fillcolor="#F1F3F4", fontcolor="#202124"];

// Start and End nodes start [label="Start: Acquire 2-Deoxyglucose", shape=ellipse,

fillcolor="#34A853", fontcolor="#FFFFFF"]; end_node [label="End: Documentation Complete",

shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Main workflow nodes prep [label="Preparation\n- Wear appropriate PPE\n- Work in a well-

ventilated area", shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"]; handling

[label="Handling and Use\n- Weigh carefully to avoid dust\n- Prepare solutions safely\n-

Conduct experiment", shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"]; waste_gen

[label="Waste Generation\n- Unused solid\n- Contaminated solutions\n- Used labware",

shape=box, fillcolor="#FBBC05", fontcolor="#202124"]; disposal [label="Disposal\n- Segregate

waste types\n- Use labeled, sealed containers\n- Arrange for professional disposal",

shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"]; decontamination
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[label="Decontamination\n- Clean work surfaces\n- Wash hands thoroughly", shape=box,

fillcolor="#34A853", fontcolor="#FFFFFF"];

// Logical relationship nodes spill [label="Spill?", shape=diamond, fillcolor="#FBBC05",

fontcolor="#202124"]; spill_cleanup [label="Spill Cleanup\n- Follow institutional procedures\n-

Use appropriate spill kit", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges start -> prep; prep -> handling; handling -> waste_gen; handling -> spill

[label="Potential"]; spill -> spill_cleanup [label="Yes"]; spill -> waste_gen [label="No"];

spill_cleanup -> waste_gen; waste_gen -> disposal; disposal -> decontamination;

decontamination -> end_node; }

Caption: General workflow for the safe handling and disposal of 2-Deoxyglucose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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